Metabolic Stability: Cyclopropane vs. Cyclopropene Fatty Acid Esters
A foundational study by Wood and Reiser (1965) established a critical class-level distinction in the metabolic fate of cyclopropane fatty acids (CPAs) versus cyclopropene fatty acids (CPE-FAs). In an in vivo rat study where diets were supplemented with 0.54% of methyl cis-9,10-methyleneoctadecanoate (a saturated CPA analog), gas-liquid chromatography (GLC) analysis of adipose tissue showed that the cyclopropane fatty acids did not affect normal fatty acid metabolism [1]. This is in stark contrast to the established activity of cyclopropene fatty acids, such as sterculic acid methyl ester, which are potent inhibitors of stearoyl-CoA desaturase (Δ9-desaturase) .
| Evidence Dimension | Disruption of normal fatty acid metabolism |
|---|---|
| Target Compound Data | No effect on normal fatty acid metabolism (as a class representative) |
| Comparator Or Baseline | Cyclopropene fatty acids (e.g., sterculic acid) |
| Quantified Difference | Qualitative difference: 'do not affect' vs. 'inhibit' |
| Conditions | In vivo rat study; 0.54% dietary supplementation with methyl cis-9,10-methyleneoctadecanoate |
Why This Matters
This metabolic distinction is crucial for researchers investigating lipid metabolism, as it allows the use of cyclopropane esters as non-inhibitory probes or controls, unlike their cyclopropene counterparts.
- [1] Wood, R., & Reiser, R. (1965). Cyclopropane fatty acid metabolism: Physical and chemical identification of propane ring metabolic products in the adipose tissue. Journal of the American Oil Chemists' Society, 42(4), 315–320. View Source
